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Compound of Interest

Compound Name:
5-Methyltetrahydrofolic acid

disodium salt

CAS No.: 68792-52-9

Cat. No.: B1489619

Get Quote

Core Stability Overview
5-Methyltetrahydrofolic acid (5-MTHF) is the biologically active form of folate but is notoriously

unstable in aqueous environments. Unlike folic acid (pteroylglutamic acid), which is fully

oxidized and stable, 5-MTHF is a reduced folate. Its tetrahydro-pteridine ring is highly

susceptible to oxidative degradation, a process accelerated by oxygen, heat, acidic pH, and

light.

Key Technical Insight: The primary degradation pathway is oxidative cleavage. 5-MTHF is first

oxidized to 5-methyldihydrofolate (5-MDHF), which is unstable and rapidly cleaves into a pterin

moiety and p-aminobenzoyl-L-glutamic acid (p-ABG). This reaction follows pseudo-first-order

kinetics.

Troubleshooting & FAQs
Q1: Why is my clear 5-MTHF solution turning
yellow/brown?
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Diagnosis: Oxidative Degradation. Mechanism: The yellowing indicates the formation of

oxidation byproducts, specifically pterins. 5-MTHF itself is colorless to pale yellow in solution.

As the C9-N10 bond cleaves, the conjugated system changes, leading to a visible color shift.

Action: Discard the solution immediately. The presence of significant color change suggests a

loss of potency >10%. Prevention: Always degas buffers with Nitrogen (

) or Argon (

) for at least 15 minutes before dissolution.

Q2: How long can I keep a working solution at room
temperature?
Technical Answer: Without stabilizers, the half-life (

) of 5-MTHF in aqueous solution (pH 7, 25°C) is approximately 6.4 hours (385 minutes). Under
UVB light exposure, this drops to ~75 minutes. Recommendation: Working solutions should be
prepared fresh and kept on ice. If room temperature handling is required, limit exposure to <30
minutes and protect from light.

Q3: What is the optimal pH for stability?
Technical Answer:Neutral to slightly alkaline (pH 7.0 – 9.0). Causality: At acidic pH (e.g., pH

3.5), the protonation of the N5 position facilitates oxidative attack. Studies show that 5-MTHF is

almost completely degraded within 15 minutes at 80°C in acidic buffers (pH 3.5), whereas it

retains significant stability at pH 7.0 under similar thermal stress. Protocol: Use 0.1 M

Phosphate buffer (pH 7.0) or Sodium Borate (pH 9.0) for stock preparation. Avoid unbuffered

water, which can become acidic upon absorbing atmospheric

.

Q4: Which antioxidant should I use: Ascorbic Acid or
DTT?
Technical Answer:Use Both. Reasoning:

Ascorbic Acid (Vitamin C): Acts as a scavenger for dissolved oxygen. It must be used in

molar excess (e.g., 0.2% w/v or ~10 mM) to be effective.
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Dithiothreitol (DTT) / 2-Mercaptoethanol: These thiols maintain the reducing environment

essential for protecting the tetrahydro- ring structure. Best Practice: For critical analytical

samples (e.g., plasma pharmacokinetics), a "cocktail" of 1 mg/mL Ascorbic Acid + 1 mg/mL

DTT provides superior protection compared to either agent alone.

Quantitative Stability Data
Table 1: Kinetic Stability of 5-MTHF Under Various Conditions

Condition
Temperatur
e

pH Stabilizer
Half-Life (

)

Rate
Constant (

)

Dark, Aerobic 25°C 7.0 None ~6.4 hours

UVB

Irradiated
25°C 7.0 None ~75 mins

Thermal

Stress
80°C 3.5 None < 15 mins

Rapid

Degradation

Optimized -80°C 7.0 Ascorbate + > 12 Months Negligible

Data derived from kinetic studies in phosphate buffer systems [1, 2, 5].[1][2]

Visualizations
Figure 1: Oxidative Degradation Pathway of 5-MTHF
This diagram illustrates the stepwise breakdown of 5-MTHF into inactive metabolites.
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Click to download full resolution via product page

Caption: The irreversible oxidation of 5-MTHF to 5-MDHF, followed by cleavage into p-ABG

and Pterin.

Figure 2: Optimized Stock Solution Preparation
Workflow
A self-validating protocol to ensure maximum retention of potency.
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Caption: Step-by-step workflow for preparing stable 5-MTHF stock solutions.

Experimental Protocols
Protocol A: Preparation of Ultra-Stable Stock Solution (1
mg/mL)
Use this protocol for preparing standards for HPLC/LC-MS or cell culture treatments.

Reagents:

5-MTHF Calcium Salt[3][4]

0.1 M Phosphate Buffer (pH 7.0)

L-Ascorbic Acid (Powder)[5]

Nitrogen (

) or Argon gas source

Procedure:

Buffer Preparation: Dissolve L-Ascorbic acid in the Phosphate buffer to a final concentration

of 0.2% (w/v) (approx. 11 mM).

Why? Ascorbic acid acts as a sacrificial antioxidant.

Deoxygenation: Place the buffer in a sealed vessel and bubble

gas through the liquid for 15 minutes.

Why? Removing dissolved oxygen is the single most effective stabilization step.

Dissolution: Weigh the 5-MTHF powder into an amber vial. Add the deoxygenated buffer.

Vortex gently until dissolved.

Note: Perform this step under dimmed light or yellow safety light to prevent

photodegradation.
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Storage: Immediately aliquot into light-tight (amber) microtubes. Flash freeze in liquid

nitrogen if possible, or place directly into a -80°C freezer.

Stability:[2][3][6][7][8][9] Stable for >12 months at -80°C. Discard unused thawed aliquots.

Protocol B: Sample Extraction from Biological Matrices
(Plasma/Tissue)
Use this for pharmacokinetic studies to prevent degradation during processing.

Extraction Buffer:

0.1 M Potassium Phosphate (pH 6.0)

10 mM Ascorbic Acid[10]

10 mM 2-Mercaptoethanol (or 1 mg/mL DTT)

Procedure:

Add Extraction Buffer to the sample immediately upon collection.

Homogenize tissue or mix plasma under ice-cold conditions.

Perform all centrifugation steps at 4°C.

Analyze within 24 hours if stored at 4°C, or freeze at -80°C immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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